Cas no 55757-47-6 (acrylonitrile-3-13c)

acrylonitrile-3-13c structure
acrylonitrile-3-13c structure
Product Name:acrylonitrile-3-13c
CAS No:55757-47-6
MF:C3H3N
MW:54.0552752017975
CID:944450
PubChem ID:16213369
Update Time:2025-04-19

acrylonitrile-3-13c Chemical and Physical Properties

Names and Identifiers

    • acrylonitrile-3-13c
    • DTXSID80583902
    • Acrylonitrile-3-13C, >=99 atom % 13C, >=99% (CP), contains hydroquinone as stabilizer
    • 55757-47-6
    • (3-~13~C)Prop-2-enenitrile
    • (313C)prop-2-enenitrile
    • Inchi: 1S/C3H3N/c1-2-3-4/h2H,1H2/i1+1
    • InChI Key: NLHHRLWOUZZQLW-OUBTZVSYSA-N
    • SMILES: N#CC=[13CH2]

Computed Properties

  • Exact Mass: 54.029903935g/mol
  • Monoisotopic Mass: 54.029903935g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 54.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 0.815 g/mL at 25 °C
  • Melting Point: −83 °C(lit.)
  • Boiling Point: 77 °C(lit.)
  • Flash Point: 32 °F
  • Refractive Index: n20/D 1.391(lit.)
  • Solubility: Not available

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
487902-250MG
acrylonitrile-3-13c
55757-47-6 99%
250mg
¥16507.62 2023-12-05
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